Cas no 1378809-51-8 (1-(bromomethyl)-1-chlorocyclopropane)

• Product Name: 1-(bromomethyl)-1-chlorocyclopropane
• CAS No: 1378809-51-8
• MF: C₄H₆BrCl
• MW: 169.447439670563
• MDL: MFCD20629577
• CID: 4595046
• PubChem ID: 129922426
• Update Time: 2025-06-12

1-(bromomethyl)-1-chlorocyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-chlorocyclopropane
• Cyclopropane, 1-(bromomethyl)-1-chloro-

• MDL： MFCD20629577
• Inchi： 1S/C4H6BrCl/c5-3-4(6)1-2-4/h1-3H2
• InChI Key： CJSWRUBKMFZEGP-UHFFFAOYSA-N
• SMILES： C1(CBr)(Cl)CC1

Additional information on 1-(bromomethyl)-1-chlorocyclopropane

Comprehensive Guide to 1-(Bromomethyl)-1-chlorocyclopropane (CAS 1378809-51-8): Properties, Applications, and Industry Insights

1-(Bromomethyl)-1-chlorocyclopropane (CAS 1378809-51-8) is a specialized cyclopropane derivative that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its unique halogenated cyclopropane structure, serves as a versatile building block for fine chemical manufacturing. Its molecular formula, C₄H₆BrCl, combines a reactive bromomethyl group and a chlorine substituent on a strained three-membered ring, enabling diverse transformations under controlled conditions.

The growing demand for cyclopropane-based intermediates in drug discovery has propelled interest in CAS 1378809-51-8. Researchers frequently search for "synthesis methods for halogenated cyclopropanes" or "1-(bromomethyl)-1-chlorocyclopropane applications in medicinal chemistry," reflecting its relevance in developing bioactive molecules. Recent studies highlight its utility in constructing quaternary carbon centers—a challenging motif in asymmetric synthesis—through nucleophilic substitution reactions.

From a physicochemical perspective, this compound typically appears as a colorless to pale yellow liquid with a molecular weight of 193.45 g/mol. Its boiling point and vapor pressure data are critical for industrial handling, while the electrophilic nature of both halogen atoms facilitates selective functionalization. Analytical techniques like GC-MS and NMR spectroscopy are essential for quality control, addressing common queries such as "how to characterize 1-(bromomethyl)-1-chlorocyclopropane purity."

In the context of green chemistry trends, modifications to traditional synthesis routes for CAS 1378809-51-8 have emerged. Innovations focus on catalytic cyclopropanation and atom-economical halogenation, responding to searches for "sustainable production of cyclopropane derivatives." These advancements align with industry demands for eco-friendly synthetic protocols without compromising yield or selectivity.

The compound's structure-activity relationship (SAR) potential makes it valuable for agrochemical and material science applications. Patent analyses reveal its incorporation into liquid crystal compositions and polymeric materials, answering frequent questions about "1-chlorocyclopropane derivatives in advanced materials." Its steric constraints and electronic effects also influence molecular rigidity in designed systems.

Storage and handling of 1-(bromomethyl)-1-chlorocyclopropane require attention to moisture-sensitive characteristics, with recommendations to maintain inert atmospheres. Technical discussions often address "stability of bromomethyl chlorocyclopropane under different conditions," emphasizing the need for anhydrous solvents during reactions. Suppliers typically provide certificates of analysis (CoA) detailing impurity profiles, a key consideration for GMP-compliant production.

Emerging research explores photocatalytic applications of this compound, particularly in C-C bond formation reactions. The bromine atom serves as an excellent leaving group in cross-coupling reactions, while the chlorine substituent enables further derivatization—topics frequently searched as "dual-functionalized cyclopropanes in catalysis." Such developments position CAS 1378809-51-8 as a multifaceted reagent in modern synthetic methodologies.

Market analyses indicate rising procurement of high-purity 1-(bromomethyl)-1-chlorocyclopropane, driven by contract research organizations (CROs) and academic laboratories. Quality benchmarks now include residual solvent levels and isomeric purity, reflecting stricter regulatory standards for research-grade chemicals. This aligns with search trends for "specifications for pharmaceutical intermediates" across major databases.

In conclusion, CAS 1378809-51-8 represents a strategically important bifunctional cyclopropane with expanding utility across chemical sectors. Its balanced reactivity profile and structural features continue to inspire novel applications, from small-molecule therapeutics to functional materials. Ongoing research into its stereoselective reactions and scalable synthesis ensures its prominence in contemporary organic chemistry literature and industrial practice.